Cas no 87453-54-1 (Cyclopentanemethanol, a-ethenyl-)

Cyclopentanemethanol, a-ethenyl- Properties

Names and Identifiers

• Cyclopentanemethanol, a-ethenyl-
• 1-CYCLOPENTYL-2-PROPEN-1-OL
• 1-cyclopentylprop-2-en-1-ol
• 1-cyclopentyl-prop-2-en-1-ol
• Cyclopentanemethanol,a-ethenyl
• α-Ethenylcyclopentanemethanol (ACI)
• +Expand

• MDL： MFCD00061051
• InChIKey： ONUDNHNDLANEQQ-UHFFFAOYSA-N
• Inchi： 1S/C8H14O/c1-2-8(9)7-5-3-4-6-7/h2,7-9H,1,3-6H2
• SMILES： OC(C1CCCC1)C=C

Computed Properties

• Exact Mass: 126.10400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 126.104465066g/mol
• Heavy Atom Count: 9
• Complexity: 92.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 1.72350
• PSA: 20.23000

Cyclopentanemethanol, a-ethenyl- Security Information

Cyclopentanemethanol, a-ethenyl- Customs Data

• HS CODE：2906199090
• Customs Data：

  China Customs Code:

  2906199090

  Overview:

  2906199090. Other naphthenic alcohols,Cycloenol and cycloterpenol. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2906199090. cyclanic, cyclenic or cyclotherpenic alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%